Cas no 2034306-55-1 (1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine)

• Product Name: 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine
• CAS No: 2034306-55-1
• MF: C₁₅H₂₀FNO
• MW: 249.32380771637
• CID: 6110372
• PubChem ID: 119103914
• Update Time: 2025-05-19

1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine
• F6554-4733
• (4-tert-butylphenyl)-[3-(fluoromethyl)azetidin-1-yl]methanone
• AKOS026696781
• (4-(tert-butyl)phenyl)(3-(fluoromethyl)azetidin-1-yl)methanone
• 2034306-55-1

• Inchi： 1S/C15H20FNO/c1-15(2,3)13-6-4-12(5-7-13)14(18)17-9-11(8-16)10-17/h4-7,11H,8-10H2,1-3H3
• InChI Key： KWXUXUKFIQCYFQ-UHFFFAOYSA-N
• SMILES： FCC1CN(C(C2C=CC(=CC=2)C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 249.15289242g/mol
• Monoisotopic Mass: 249.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine

Comprehensive Overview of 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034306-55-1)

1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034306-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique azetidine ring structure, which is increasingly studied for its potential in drug discovery due to its conformational rigidity and metabolic stability. The presence of a fluoromethyl group enhances its bioavailability, making it a promising candidate for medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine has surged, driven by their applications in the development of novel therapeutics. Researchers are particularly interested in how the tert-butylbenzoyl moiety influences the compound's binding affinity to target proteins. This aligns with current trends in precision medicine and small-molecule drug design, where structural modifications are critical for optimizing efficacy and reducing side effects.

The synthesis of 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine involves multi-step organic reactions, including amide coupling and fluoromethylation. These processes are often optimized for scalability and yield, addressing the growing need for cost-effective production in the pharmaceutical industry. Additionally, the compound's lipophilicity and hydrogen-bonding capacity make it a subject of interest in computational chemistry studies, where predictive modeling is used to explore its interactions with biological targets.

From an environmental perspective, the stability and degradation pathways of 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine are under scrutiny. Regulatory agencies and sustainability-focused researchers are evaluating its eco-toxicity and biodegradability, reflecting broader concerns about green chemistry and sustainable synthesis. This compound's potential applications in crop protection and veterinary medicine further highlight its versatility, though rigorous safety assessments remain a priority.

In the context of drug delivery systems, the azetidine core of 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine offers advantages for prodrug development. Its ability to modulate pharmacokinetic properties is a hot topic in biopharmaceutical research, with studies exploring its use in targeted therapies for chronic diseases. The compound's fluorine incorporation also aligns with the rising popularity of 18F-labeled tracers in PET imaging, a field experiencing rapid growth due to advancements in diagnostic technologies.

Market analysts note increasing patent filings related to 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine, particularly in oncology and central nervous system (CNS) disorders. Its structural analogs are being investigated for their potential to cross the blood-brain barrier, a key challenge in neuropharmacology. These developments resonate with public interest in neurodegenerative disease treatments, a frequently searched topic in healthcare forums and academic databases.

In summary, 1-(4-tert-butylbenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034306-55-1) represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—spanning medicinal chemistry, materials science, and environmental health—makes it a valuable subject for researchers and industry professionals alike. As AI-driven drug discovery accelerates, compounds like this will likely play pivotal roles in addressing unmet medical needs while adhering to sustainable development goals.